Cas no 17264-53-8 (Benzoic acid,4-(1,1-dimethylethyl)-, sodium salt (1:1))

• Product Name: Benzoic acid,4-(1,1-dimethylethyl)-, sodium salt (1:1)
• CAS No: 17264-53-8
• MF: C₁₁H₁₃NaO₂
• MW: 200.209494352341
• CID: 137065
• PubChem ID: 23672315
• Update Time: 2025-04-19

Benzoic acid,4-(1,1-dimethylethyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1,1-dimethylethyl)-, sodium salt (1:1)
• SODIUM P-T-BUTYLBENZOATE
• sodium,4-tert-butylbenzoate
• Benzoic acid,4-(1,1-dimethylethyl)-,sodium salt
• EINECS 241-296-3
• Sodium p-tert-butylbenzoate
• p-tert-Butyl benzoic acid, sodium salt
• 4-(Dimethylethyl) benzoic acid, sodium salt
• 4-(1,1-dimethylethyl)-benzoic acid sodium salt
• 4-tert-Butylbenzoic acid sodium salt
• PARA-TERT-BUTYLBENZOICACID,SODIUMSALT
• PARA-TERT-BUTYLEBENZOICACID,SODIUMSALT
• 4-(1,1-dimethylethyl)-benzoicacisodiumsalt
• p-tert-Butyl benzoic acid,sodium salt
• 4-(Dimethylethyl)benzoic acid,sodium salt
• p-tert-Butylbenzoicacid,sodiumsalt
• 4-(Dimethylethyl)benzoicacid,sodiumsalt
• Benzoicacid,4-(1,1-dimethylethyl)-,sodiumsalt
• Benzoic acid, 4-(1,1-dimethylethyl)-, sodium salt
• DTXSID3066180
• NS00084593
• Benzoic acid, 4-(1,1-dimethylethyl)-, sodium salt (1:1)
• Benzoic acid,4-(1,1-dimethylethyl)-,sodium salt(1:1)
• 4-(Dimethylethyl)benzoic acid, sodium salt
• 17264-53-8
• L4N2RM5466
• sodium 4-t-butylbenzoate
• sodium 4-tert-butylbenzoate
• sodium;4-tert-butylbenzoate
• AKOS003052578
• AKOS015910875
• SCHEMBL592352

• Inchi： 1S/C11H14O2.Na/c1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h4-7H,1-3H3,(H,12,13);/q;+1/p-1
• InChI Key： KTTMJIJHZNYOFB-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 200.08100
• Monoisotopic Mass: 200.08132394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Uncertain
• PSA: 40.13000
• LogP: 1.34760
• Solubility: Uncertain